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Compound Name: Isopropyl chlorothiolformate

Cat. No.: B8468703

Get Quote

Executive Summary
S-Isopropyl chlorothioformate (CAS 13889-93-5) is a specialized organosulfur reagent utilized

primarily for introducing thioester linkages and protecting groups in organic synthesis. Unlike its

oxygen analog (isopropyl chloroformate), the sulfur substitution introduces a unique "dual

reactivity" profile. While it functions as an electrophilic acylating agent, the stability of the

isopropyl cation and the leaving group ability of the thio-moiety make it susceptible to

competitive alkylation pathways, particularly in ionizing solvents.

This guide provides a rigorous analysis of the compound's physical and chemical stability,

defining the mechanistic boundaries between productive acylation and destructive

decomposition. It establishes validated protocols for handling, storage, and stability monitoring

to ensure data integrity in drug development workflows.

Molecular Architecture & Physicochemical Baseline
Understanding the stability of S-isopropyl chlorothioformate requires a precise baseline of its

physical constants. The presence of the sulfur atom increases the polarizability of the carbonyl

group compared to chloroformates, affecting both hydrolytic susceptibility and thermal

decomposition thresholds.
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Table 1: Physicochemical Properties Matrix
Property Value Context for Stability

CAS Number 13889-93-5
Unique identifier for the S-

isomer.[1][2]

Molecular Structure Cl-C(=O)-S-CH(CH₃)₂
Thioester linkage is the

primary site of reactivity.

Molecular Weight 138.62 g/mol —

Physical State
Liquid (Colorless to pale

yellow)
—

Boiling Point ~44 °C (at 20 mmHg)

Low boiling point requires

careful thermal management

during concentration.

Density 1.116 g/mL (at 25 °C)

Denser than water; phase

separation behavior is critical

in quench protocols.

Flash Point 40 °C
Flammable; requires inert

atmosphere handling.

Solubility Soluble in DCM, THF, Toluene
Reacts/Decomposes in protic

solvents (water, alcohols).

Chemical Stability Profile
The stability of S-isopropyl chlorothioformate is governed by two competing mechanistic

pathways: Nucleophilic Addition-Elimination (Acylation) and Ionization-Fragmentation

(Alkylation/Decomposition).

Hydrolytic Sensitivity & Solvolysis
Upon contact with moisture or protic solvents, the compound undergoes hydrolysis. The

mechanism is solvent-dependent:[3]
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Nucleophilic Solvents (e.g., Ethanol/Water mixtures): The reaction proceeds via a

bimolecular Addition-Elimination mechanism. Water attacks the carbonyl carbon, displacing

the chloride ion.

Ionizing Solvents (e.g., high water content, formic acid): The reaction shifts toward an SN1-

like Ionization. The chloride leaves first, forming an acylium ion intermediate stabilized by the

sulfur atom.

Critical Decomposition Products: Unlike isopropyl chloroformate, which hydrolyzes to

isopropanol, CO₂, and HCl, the hydrolysis of S-isopropyl chlorothioformate primarily yields 2-

propanethiol, CO₂, and HCl.

Note: The release of 2-propanethiol introduces a significant "stench" hazard and requires

specific waste neutralization protocols (bleach oxidation).

Thermal Decomposition
Thiochloroformates are thermally labile. At elevated temperatures (or upon distillation at

atmospheric pressure), they undergo internal decomposition.

Pathway: The entropy-driven fragmentation yields Carbonyl Sulfide (COS) and Isopropyl

Chloride.

Hazard: COS is a toxic, flammable gas. Isopropyl chloride is a volatile alkylating agent.

Reactivity Matrix: Competitive Alkylation
In Friedel-Crafts acylation or reactions with weak nucleophiles, the stability of the isopropyl

carbocation can lead to "scrambling." Instead of forming the desired thioester, the reagent may

act as an isopropylating agent, attacking the substrate directly. This is driven by the ionization

of the C-Cl bond followed by the extrusion of COS.

Visualizing the Instability Pathways
The following diagram illustrates the bifurcation between stable acylation and the

decomposition pathways that researchers must control.
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Figure 1: Mechanistic bifurcation of S-isopropyl chlorothioformate showing hydrolysis (stench

generation), thermal decomposition (gas evolution), and productive synthesis.

Experimental Protocols for Stability Assessment
Protocol A: Hydrolytic Stability Monitoring via
Conductometry
Because the hydrolysis releases HCl, conductometry provides a highly sensitive, real-time

method to measure decomposition rates without the lag time of chromatography.

Objective: Determine the half-life (

) of the reagent in a specific solvent system.

Preparation:

Prepare a solvent mixture (e.g., 80:20 Acetone:Water) thermostated to 25.0 °C.

Calibrate the conductivity meter using a standard KCl solution.
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Initiation:

Inject S-isopropyl chlorothioformate to a final concentration of ~10⁻³ M.

Note: Low concentration prevents thermal runaway from the exothermic hydrolysis.

Data Acquisition:

Record conductivity (

) every 10 seconds.

The infinity value (

) corresponds to complete conversion to HCl.

Analysis:

Plot

vs. time.

The slope

defines the first-order rate constant.

Acceptance Criteria: For process use,

should be > 2 hours in the reaction solvent to ensure stoichiometry control.

Protocol B: Thermal Stress Screening (DSC)
Before scaling up any distillation or heating step, Differential Scanning Calorimetry (DSC) is

mandatory to identify the onset of COS evolution.

Setup:

Use gold-plated high-pressure crucibles (to contain generated COS/HCl).

Sample mass: 2–5 mg.
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Ramp:

Heat from 0 °C to 200 °C at 5 °C/min.

Interpretation:

Look for an endothermic event (boiling) followed by or overlapping with an exothermic

decomposition onset.

Safety Rule: Maintain process temperatures at least 50 °C below the DSC onset

temperature.

Handling & Storage Best Practices
To maintain the "Physical and Chemical Stability" described above, adhere to these strict

handling pillars:

Moisture Exclusion (The "Stench" Prevention):

Store under Argon or Nitrogen.[4]

Even trace moisture generates 2-propanethiol. If the bottle smells strongly of "rotten

cabbage" or garlic, significant hydrolysis has occurred.

Neutralization: All glassware and syringes must be soaked in a 10% sodium hypochlorite

(bleach) solution to oxidize any residual thiol traces before removal from the fume hood.

Temperature Control:

Storage: Refrigerate at 2–8 °C.

Reaction: Do not heat neat material above 40 °C. If distillation is required, use high

vacuum (< 5 mmHg) to keep the bath temperature below 35 °C.

Material Compatibility:

Avoid iron or steel containers (ferric salts can catalyze Friedel-Crafts type

alkylation/decomposition).
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Use glass or Teflon-lined containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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